Cas no 1803728-97-3 (2,3-Dichloro-4-methylmandelic acid)

• Product Name: 2,3-Dichloro-4-methylmandelic acid
• CAS No: 1803728-97-3
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 4705622
• Update Time: 2023-08-15

2,3-Dichloro-4-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-methylmandelic acid

• Inchi： 1S/C9H8Cl2O3/c1-4-2-3-5(7(11)6(4)10)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： VKLSYSIJUUOOCS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=CC=1C(C(=O)O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Topological Polar Surface Area: 57.5